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Compound of Interest

Compound Name: Desmethyl thiosildenafil-d8

Cat. No.: B126156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of Desmethyl
thiosildenafil-d8, a deuterated analog of Desmethyl thiosildenafil. This document is intended

for researchers, scientists, and professionals in the field of drug development and analysis who

utilize stable isotope-labeled internal standards for quantitative bioanalysis.

Core Data Presentation
The incorporation of deuterium atoms into the Desmethyl thiosildenafil molecule results in a

predictable increase in its molecular weight. This mass shift is fundamental for its use as an

internal standard in mass spectrometry-based assays, allowing for clear differentiation between

the analyte and the standard. The table below summarizes the key molecular weight

information.

Compound/Isotope Molecular Formula Molecular Weight ( g/mol )

Desmethyl thiosildenafil C₂₁H₂₈N₆O₃S₂ 476.62[1][2][3]

Desmethyl thiosildenafil-d8 C₂₁H₂₀D₈N₆O₃S₂ 484.66[4][5][6]

Hydrogen (H) H ~1.008

Deuterium (D) D ~2.014[4][5]
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The mass difference of approximately 8.04 g/mol between the deuterated and non-deuterated

compounds corresponds to the replacement of eight hydrogen atoms with eight deuterium

atoms.

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The determination of the molecular weight of Desmethyl thiosildenafil-d8 is typically achieved

using high-resolution mass spectrometry. The following is a generalized experimental protocol.

Objective: To accurately determine the molecular mass of Desmethyl thiosildenafil-d8.

Materials:

Desmethyl thiosildenafil-d8 reference standard

High-performance liquid chromatography (HPLC) system

High-resolution mass spectrometer (e.g., Orbitrap or TOF)

Appropriate solvents (e.g., acetonitrile, water, formic acid)

Methodology:

Sample Preparation: A stock solution of Desmethyl thiosildenafil-d8 is prepared in a

suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL. This is

further diluted to a working concentration (e.g., 1 µg/mL) with an appropriate solvent mixture

for infusion or LC-MS analysis.

Mass Spectrometer Calibration: The mass spectrometer is calibrated according to the

manufacturer's instructions using a standard calibration solution to ensure high mass

accuracy.

Direct Infusion Analysis: The prepared sample solution is directly infused into the mass

spectrometer's ion source (e.g., electrospray ionization - ESI) at a constant flow rate.
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Data Acquisition: Mass spectra are acquired in positive ion mode over a relevant m/z range.

The instrument is operated in high-resolution mode to enable accurate mass measurement.

Data Analysis: The acquired spectrum is analyzed to identify the protonated molecular ion

[M+H]⁺. The accurate mass of this ion is determined, and the neutral molecular weight is

calculated by subtracting the mass of a proton.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

molecular weight of Desmethyl thiosildenafil-d8.

Sample Preparation Mass Spectrometry Analysis Data Processing

Prepare Stock Solution (1 mg/mL) Dilute to Working Solution (1 µg/mL) Direct Infusion into ESI Source High-Resolution Mass Data Acquisition Identify [M+H]⁺ Ion Calculate Neutral Molecular Weight Final Molecular Weight

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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